Cas no 2137587-60-9 (N-methyl-3-(1,3-thiazol-5-yl)furan-2-sulfonamide)

• Product Name: N-methyl-3-(1,3-thiazol-5-yl)furan-2-sulfonamide
• CAS No: 2137587-60-9
• MF: C₈H₈N₂O₃S₂
• MW: 244.290719032288
• CID: 6383424
• PubChem ID: 165457300
• Update Time: 2025-10-30

N-methyl-3-(1,3-thiazol-5-yl)furan-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-713260
• 2137587-60-9
• N-methyl-3-(1,3-thiazol-5-yl)furan-2-sulfonamide

• Inchi： 1S/C8H8N2O3S2/c1-9-15(11,12)8-6(2-3-13-8)7-4-10-5-14-7/h2-5,9H,1H3
• InChI Key： TYUGVLUEQPTGDG-UHFFFAOYSA-N
• SMILES： S(C1=C(C=CO1)C1=CN=CS1)(NC)(=O)=O

Computed Properties

• Exact Mass: 243.99763447g/mol
• Monoisotopic Mass: 243.99763447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 109Ų

Additional information on N-methyl-3-(1,3-thiazol-5-yl)furan-2-sulfonamide

Introduction to N-methyl-3-(1,3-thiazol-5-yl)furan-2-sulfonamide (CAS No. 2137587-60-9)

N-methyl-3-(1,3-thiazol-5-yl)furan-2-sulfonamide is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2137587-60-9, belongs to a class of molecules that exhibit promising biological activities. The structural composition of this compound, featuring a combination of furan, thiazole, and sulfonamide moieties, makes it a candidate for further exploration in drug discovery.

The molecular structure of N-methyl-3-(1,3-thiazol-5-yl)furan-2-sulfonamide consists of a furan ring linked to a thiazole ring, which is further substituted with a sulfonamide group. This unique arrangement of heterocyclic rings suggests potential interactions with biological targets, making it an intriguing subject for medicinal chemistry studies. The presence of the sulfonamide moiety particularly enhances its pharmacological relevance, as sulfonamides are well-known for their antimicrobial and anti-inflammatory properties.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. Among these efforts, the exploration of heterocyclic compounds has been particularly fruitful. The combination of furan and thiazole rings in N-methyl-3-(1,3-thiazol-5-yl)furan-2-sulfonamide not only contributes to its structural complexity but also offers diverse biological activities. This compound has been investigated for its potential role in various therapeutic areas, including oncology and infectious diseases.

One of the most compelling aspects of this compound is its potential to interact with biological targets in multiple ways. The furan ring can engage in hydrogen bonding and π-stacking interactions, while the thiazole ring provides additional binding opportunities through its sulfur and nitrogen atoms. The sulfonamide group further enhances these interactions by forming hydrogen bonds and participating in electrostatic interactions. These features make N-methyl-3-(1,3-thiazol-5-yl)furan-2-sulfonamide a versatile scaffold for designing molecules with specific biological functions.

Recent studies have highlighted the importance of heterocyclic compounds in drug development. These molecules often exhibit high binding affinity and selectivity towards biological targets, making them ideal candidates for therapeutic intervention. The structural motifs present in N-methyl-3-(1,3-thiazol-5-yl)furan-2-sulfonamide, such as the furan-thiazole sulfonamide scaffold, have been shown to be particularly effective in modulating biological pathways associated with diseases like cancer and inflammation.

The synthesis of N-methyl-3-(1,3-thiazol-5-yl)furan-2-sulfonamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques have been employed to construct the complex framework of this compound efficiently. These methods include cyclization reactions, nucleophilic substitutions, and functional group transformations. The successful synthesis of this compound underscores the growing capability in medicinal chemistry to design and produce complex molecules with desired pharmacological properties.

In vitro studies have begun to elucidate the biological activity of N-methyl-3-(1,3-thiazol-5-yl)furan-2-sulfonamide. Preliminary results suggest that this compound exhibits inhibitory effects on certain enzymes and receptors involved in disease processes. For instance, it has shown potential as an inhibitor of enzymes that play a role in cancer cell proliferation. Additionally, its interaction with inflammatory pathways has been explored, indicating its possible use in treating inflammatory disorders.

The pharmacokinetic properties of this compound are also under investigation to assess its suitability for therapeutic use. Factors such as solubility, stability, and metabolic degradation are critical considerations in drug development. Understanding how N-methyl-3-(1,3-thiazol-5-yl)furan-2-sulfonamide behaves within the body will provide valuable insights into its potential as a lead compound for further optimization.

One of the key challenges in drug development is ensuring that a compound can reach its target site effectively within the body. The structural features of N-methyl-3-(1,3-thiazol-5-yl)furan-2-sulfonamide, including its size and charge distribution, may influence its ability to cross biological membranes. Research is ongoing to modify these properties to enhance bioavailability and target specificity.

The future prospects for N-methyl-3-(1,3-thiazol-5-yli)furan -2 -sulfonamide are promising given its unique structural features and demonstrated biological activity. Further studies are needed to fully characterize its pharmacological profile and explore potential therapeutic applications. Collaborative efforts between synthetic chemists and biologists will be crucial in translating this compound from laboratory research to clinical use.

In conclusion, N-methyl - 3 - ( 1 , 3 - th i az ol - 5 - yl ) f u ra n - 2 - sul fon am ide (CAS No. 2137587 - 60 - 9) represents an exciting advancement in pharmaceutical research. Its complex molecular structure and demonstrated biological activity make it a valuable candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound, it holds the potential to contribute significantly to advancements in medicine.